Cas no 10257-92-8 (1H-Indole,3-methyl-2-phenyl-)

• Product Name: 1H-Indole,3-methyl-2-phenyl-
• CAS No: 10257-92-8
• MF: C₁₅H₁₃N
• MW: 207.270423650742
• CID: 230940
• PubChem ID: 258555
• Update Time: 2025-04-19

1H-Indole,3-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,3-methyl-2-phenyl-
• 3-methyl-2-phenyl-1H-indole
• 1H-Indole,3-methyl-2-phenyl
• 2-phenyl-3-methyl-1H-indole
• 2-phenyl-3-methylindole
• 2-phenylskatole
• 3-Methyl-2-phenyl-indol
• 3-Methyl-2-phenylindole
• NCGC00328470-01
• KYAXCYQVBBQQHB-UHFFFAOYSA-
• 10257-92-8
• AKOS004907400
• InChI=1/C15H13N/c1-11-13-9-5-6-10-14(13)16-15(11)12-7-3-2-4-8-12/h2-10,16H,1H3
• NSC-87600
• Indole, 3-methyl-2-phenyl-
• Q63409362
• AMY24279
• E87006
• SCHEMBL1260425
• AB01324426-02
• 1H-Indole, 3-methyl-2-phenyl-
• 3-Methyl-2-phenyl-1H-indole #
• A802176
• Methylphenylindol
• DTXSID10293168
• NSC87600

• Inchi： 1S/C15H13N/c1-11-13-9-5-6-10-14(13)16-15(11)12-7-3-2-4-8-12/h2-10,16H,1H3
• InChI Key： KYAXCYQVBBQQHB-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(C)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 207.10500
• Monoisotopic Mass: 207.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.0880 (rough estimate)
• Melting Point: 91.5°C
• Boiling Point: 336.3°C (rough estimate)
• Flash Point: 166.6°C
• Refractive Index: 1.5720 (estimate)
• PSA: 15.79000
• LogP: 4.14330